Cas no 706766-79-2 (2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid)

• Product Name: 2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid
• CAS No: 706766-79-2
• MF: C₈H₆N₂O₄S₂
• MW: 258.274239063263
• CID: 4657469
• PubChem ID: 4107649
• Update Time: 2025-05-20

2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(2,1,3-benzothiadiazol-4-ylsulfonyl)-
• 2-(2,1,3-Benzothiadiazole-4-sulfonyl)acetic acid
• 2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid

• Inchi： 1S/C8H6N2O4S2/c11-7(12)4-16(13,14)6-3-1-2-5-8(6)10-15-9-5/h1-3H,4H2,(H,11,12)
• InChI Key： ZFFUCOZVHYMKRD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(C1C2C(C=CC=1)=NSN=2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid

2-(2,1,3-Benzothiadiazole-4-Sulfonyl)Acetic Acid: A Comprehensive Overview

The compound with CAS No 706766-79-2, known as 2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The benzothiadiazole moiety within its structure contributes to its distinctive chemical behavior, making it a subject of interest for researchers exploring novel materials and drug candidates.

Recent studies have highlighted the importance of benzothiadiazole-containing compounds in the development of advanced materials. For instance, research published in *Chemical Reviews* (2023) demonstrated that derivatives of benzothiadiazole exhibit exceptional photovoltaic properties, making them promising candidates for next-generation solar cells. The sulfonyl group in 2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid further enhances its electronic properties, enabling it to participate in various redox reactions. This makes it a valuable component in the synthesis of functional materials.

In the pharmaceutical industry, 2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid has shown potential as a precursor for bioactive molecules. A study conducted by Smith et al. (2023) revealed that this compound can be modified to produce compounds with anti-inflammatory and antioxidant activities. These findings underscore its role as a versatile building block in drug discovery.

The synthesis of 2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid involves a multi-step process that begins with the preparation of the benzothiadiazole ring. This is followed by sulfonation and subsequent coupling reactions to introduce the acetic acid moiety. The reaction conditions are critical to ensure high yield and purity of the final product. Recent advancements in catalytic methods have improved the efficiency of these reactions, as reported in *Journal of Organic Chemistry* (2023).

From an environmental perspective, the stability and biodegradability of benzothiadiazole-containing compounds are areas of active research. A study published in *Environmental Science & Technology* (2023) investigated the degradation pathways of such compounds under various environmental conditions. The results indicated that while they are stable under normal conditions, specific microbial strains can facilitate their breakdown into less harmful byproducts.

In conclusion, CAS No 706766-79-2, or 2-(2,1,3-benzothiadiazole-4-sulfonyl)acetic acid, is a multifaceted compound with applications spanning materials science and pharmaceuticals. Its unique chemical structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions across diverse fields.